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Compound of Interest

Compound Name: AWO01178

Cat. No.: B15586350

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of
AWO01178, also known as NS9283, a positive allosteric modulator of a432 nicotinic
acetylcholine receptors (nAChRs). Adherence to these guidelines is crucial for ensuring the
compound's stability, solubility, and optimal performance in experimental settings.

Chemical and Physical Properties

AWO01178, scientifically named 3-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]-benzonitrile and
commonly referred to as NS9283, is a small molecule modulator with significant research
interest in neuroscience.[1][2][3]
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Property

Value

Chemical Name

3-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]-

benzonitrile
Synonyms NS9283, NS 9283, NS-9283, A-969933
CAS Number 913830-15-6
Molecular Formula C14HsN4O
Molecular Weight 248.25 g/mol
Appearance Crystalline solid
Purity >98% (HPLC)

Solution Preparation

The solubility of AW01178 (NS9283) varies across different solvents. The choice of solvent will

depend on the specific requirements of the experiment.

Solubility Data

Solvent Maximum Concentration
3 mg/mL, 12.41 mg/mL (50 mM), 16.67 mg/mL
DMSO
(67.15 mM)
DMF 10 mg/mL
DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL

1 eq. HCI

4.96 mg/mL (20 mM)

Ethanol

Partially soluble

10% HPBCD

Forms a clear solution for in vivo studies

Protocol for Preparing Stock Solutions

Materials:
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AW01178 (NS9283) powder

Anhydrous, high-purity solvent (e.g., DMSO, DMF)
Sterile, conical-bottom polypropylene or glass vials
Calibrated analytical balance

Vortex mixer

Water bath or heating block (optional)

Ultrasonic bath (optional)

Procedure:

Equilibrate: Allow the vial of AW01178 (NS9283) powder to reach room temperature before
opening to prevent condensation.

Weigh: Accurately weigh the desired amount of the compound using a calibrated analytical
balance.

Solvent Addition: Add the appropriate volume of the chosen solvent to the vial. For example,
to prepare a 10 mM stock solution in DMSO (MW: 248.25), add 1 mL of DMSO for every
2.48 mg of AW01178.

Dissolution:
o Cap the vial tightly and vortex thoroughly.

o If the compound does not fully dissolve, gentle warming (up to 60°C) and/or sonication in
an ultrasonic bath can be employed.[4] Caution: Use newly opened, anhydrous DMSO as
hygroscopic DMSO can negatively impact solubility.[4]

Aliquot: Once a clear solution is obtained, aliquot the stock solution into smaller, single-use
volumes to minimize freeze-thaw cycles.

Storage: Store the aliquots as recommended in the storage section.
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Storage and Stability

Proper storage is critical to maintain the integrity and activity of AW01178 (NS9283).

Solid Compound

e Long-term: Store the solid compound at -20°C.[1][5]
 Stability: The solid is stable for at least 4 years when stored at -20°C.[1]

e Shipping: The compound is typically shipped at room temperature and is stable for several
weeks under these conditions.[6]

Stock Solutions

e Long-term: For long-term storage, stock solutions should be stored at -80°C for up to 6
months.[4]

o Short-term: For shorter periods, storage at -20°C for up to 1 month is acceptable.[4]
 Light Sensitivity: Protect stock solutions from light.[4]

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

Mechanism of Action: Signaling Pathway

AWO01178 (NS9283) acts as a positive allosteric modulator (PAM) of the (04)s3(2)2
stoichiometry of nicotinic acetylcholine receptors (nAChRs).[1][7] It does not activate the
receptor on its own but potentiates the effect of the endogenous agonist, acetylcholine (ACh).
[1] NS9283 binds to a site distinct from the ACh binding site, specifically at the a4-a4 subunit
interface.[3][7] This binding increases the potency of ACh, leading to an enhanced influx of
cations (primarily Na* and Ca2*) and subsequent neuronal excitation, without significantly
altering the maximal efficacy of the agonist.[1]
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Safety Precautions

e Handle AW01178 (NS9283) in a well-ventilated area.
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o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

« In case of contact with skin or eyes, wash immediately with plenty of water.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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